Cas no 1374654-53-1 (tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate)

Technical Introduction: Tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate is a fluorinated cyclohexyl derivative featuring both a protected amine (Boc group) and an aminomethyl functional group. This compound is valuable in medicinal chemistry and peptide synthesis due to its structural versatility, enabling selective modifications at the amine sites. The fluorine substituent enhances metabolic stability and influences conformational properties, making it useful for probing structure-activity relationships. The Boc group offers straightforward deprotection under mild acidic conditions, facilitating further derivatization. Its rigid cyclohexyl backbone contributes to stereochemical control in synthesis. This intermediate is particularly suited for developing bioactive molecules, including protease inhibitors or receptor modulators, where fluorination and precise functionalization are critical.
tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate structure
1374654-53-1 structure
Product Name:tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
CAS No:1374654-53-1
MF:C12H23FN2O2
MW:246.321626901627
CID:5040950
Update Time:2026-02-28

tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[4-(aminomethyl)-4-fluorocyclohexyl]carbamate
    • tert-butyl N-[cis-4-(aminomethyl)-4-fluorocyclohexyl]carbamate
    • tert-butyl N-[trans-4-(aminomethyl)-4-fluorocyclohexyl]carbamate
    • Rel-tert-butyl ((1s,4s)-4-(aminomethyl)-4-fluorocyclohexyl)carbamate
    • Carbamic acid, N-[4-(aminomethyl)-4-fluorocyclohexyl]-, 1,1-dimethylethyl ester
    • tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
    • Inchi： 1S/C12H23FN2O2/c1-11(2,3)17-10(16)15-9-4-6-12(13,8-14)7-5-9/h9H,4-8,14H2,1-3H3,(H,15,16)
    • InChI Key： IUTGHIYWGZQESN-UHFFFAOYSA-N
    • SMILES： FC1(CN)CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 268
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.4

tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T311046-100mg
tert-butyl n-[4-(aminomethyl)-4-fluorocyclohexyl]carbamate
 1374654-53-1
100mg
 $ 210.00 2022-06-02
TRC
T311046-500mg
tert-butyl n-[4-(aminomethyl)-4-fluorocyclohexyl]carbamate
 1374654-53-1
500mg
 $ 750.00 2022-06-02
TRC
T311046-1g
tert-butyl n-[4-(aminomethyl)-4-fluorocyclohexyl]carbamate
 1374654-53-1
1g
 $ 1135.00 2022-06-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL220-100MG
tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
 1374654-53-1 95%
100MG
 ￥ 1,075.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL220-250MG
tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
 1374654-53-1 95%
250MG
 ￥ 1,716.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL220-500MG
tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
 1374654-53-1 95%
500MG
 ￥ 2,864.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL220-1G
tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
 1374654-53-1 95%
1g
 ￥ 4,290.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL220-5G
tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
 1374654-53-1 95%
5g
 ￥ 12,870.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJL220-10G
tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
 1374654-53-1 95%
10g
 ￥ 21,450.00 2023-03-30
Life Chemicals
F2167-7238-0.25g
tert-butyl N-[4-(aminomethyl)-4-fluorocyclohexyl]carbamate
 1374654-53-1 95%+
0.25g
 $716.0 2023-09-06

tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate Suppliers

Amadis Chemical Company Limited
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(CAS:1374654-53-1)tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
Order Number:A1056297
Stock Status:in Stock
Quantity:250.0mg/500.0mg/1.0g/5.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:44
Price ($):211.0/353.0/528.0/1584.0
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Amadis Chemical Company Limited
(CAS:1374654-53-1)tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
A1056297
Purity:99%/99%/99%/99%
Quantity:250.0mg/500.0mg/1.0g/5.0g
Price ($):211.0/353.0/528.0/1584.0
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